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Compound of Interest

Compound Name: 4-Chloro-3-ethylphenol

Cat. No.: B1220485 Get Quote

An In-depth Profile for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Chloro-3-ethylphenol (CAS

14143-32-9), a critical diagnostic and research tool in the study of malignant hyperthermia

(MH). This document details its chemical and physical properties, synthesis, and safety

protocols. A significant focus is placed on its pharmacological application as a ryanodine

receptor agonist, including its mechanism of action on intracellular calcium signaling and its use

in the in vitro contracture test (IVCT) for diagnosing MH susceptibility. Detailed experimental

protocols and visual diagrams of signaling pathways and experimental workflows are provided

to support its application in research and drug development.

Chemical and Physical Properties
4-Chloro-3-ethylphenol is a solid, light yellow to off-white compound. Its primary utility in a

research context is as a ryanodine receptor antagonist, making it a valuable tool for studying

calcium signaling pathways.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1220485?utm_src=pdf-interest
https://www.benchchem.com/product/b1220485?utm_src=pdf-body
https://www.benchchem.com/product/b1220485?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9803311/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 14143-32-9 [2]

Molecular Formula C₈H₉ClO [3]

Molecular Weight 156.61 g/mol [2]

Melting Point 45-50 °C [2]

Flash Point 113 °C (closed cup) [2]

Form Solid [2]

InChI Key
DVKVZPIRWWREJC-

UHFFFAOYSA-N
[2]

SMILES CCc1cc(O)ccc1Cl [2]

Synthesis
Two primary synthesis routes for 4-Chloro-3-ethylphenol have been described in the

literature.[3]

Method 1: Chlorination of 3-ethylphenol This method involves the chlorination of 3-ethylphenol

using sulfuryl chloride (SO₂Cl₂) in the presence of a ferric chloride (FeCl₃) catalyst within a

carbon tetrachloride (CCl₄) solvent.[3]

Method 2: Sandmeyer Reaction An alternative route involves the addition of a hydroxyl group

to 1-ethyl-2-nitrobenzene, followed by an acidic workup and a Sandmeyer reaction with

copper(I) chloride (CuCl).[3]

Pharmacological Profile: Mechanism of Action
4-Chloro-3-ethylphenol is a potent agonist of the ryanodine receptor (RyR), a class of

intracellular calcium channels primarily located on the sarcoplasmic and endoplasmic

reticulum.[1][4] Its agonistic activity leads to the release of stored calcium ions (Ca²⁺) from

these intracellular stores into the cytoplasm.[5][6] This property makes it a valuable tool for

investigating Ca²⁺-induced Ca²⁺ release mechanisms and their roles in cellular physiology and

pathophysiology.[1]
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Interestingly, while it triggers Ca²⁺ release, 4-Chloro-3-ethylphenol has also been shown to

inhibit store-operated Ca²⁺ entry (SOCE) by directly blocking ORAI1-3 channels from an

extracellular site.[7][8] This dual action—releasing stored calcium while preventing its entry

from the extracellular space—provides a specific mechanism to study intracellular calcium

dynamics.

The following diagram illustrates the signaling pathway of 4-Chloro-3-ethylphenol:
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Mechanism of 4-Chloro-3-ethylphenol Action

Applications in Malignant Hyperthermia Research
The primary application of 4-Chloro-3-ethylphenol is in the diagnosis and research of

Malignant Hyperthermia (MH), a pharmacogenetic disorder of skeletal muscle.[9] MH-

susceptible individuals have a hypermetabolic response to certain anesthetics, which is linked

to mutations in the ryanodine receptor. 4-Chloro-3-ethylphenol is used in the in vitro

contracture test (IVCT) to assess the sensitivity of muscle biopsies to RyR agonists.[9][10]

Experimental Protocol: In Vitro Contracture Test (IVCT)
The IVCT is the gold standard for diagnosing MH susceptibility.[9] The following is a

generalized protocol based on methodologies described in the literature. Specific parameters

may vary between laboratories.

Objective: To determine the contracture response of isolated skeletal muscle fibers to 4-
Chloro-3-ethylphenol, thereby assessing MH susceptibility.

Materials:

Skeletal muscle biopsy specimen

Krebs-Ringer solution

4-Chloro-3-ethylphenol stock solution

Tissue bath with continuous carboxygenation (95% O₂, 5% CO₂) maintained at 37°C

Force transducer and recording equipment

Methodology:

Muscle Specimen Preparation:

Transport the muscle biopsy to the laboratory in Krebs-Ringer solution at ambient

temperature. The test should be completed within 5 hours of the biopsy.[11][12]
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Prepare muscle specimens measuring 20-25 mm in length and 2-3 mm in thickness.[11]

[12]

Suspend the specimen in the tissue bath containing Krebs-Ringer solution.[11][12]

Equilibration and Baseline Measurement:

Allow the muscle to equilibrate in the bath.

Slowly stretch the muscle to a predetermined optimal length to establish a baseline force.

[11][12]

Cumulative Dosing Protocol:

Expose the muscle specimen to cumulatively increasing concentrations of 4-Chloro-3-
ethylphenol (e.g., 12.5, 25, 50, 75, 100, 200 µmol/L).[9][10]

Administer each successive concentration as soon as the maximum contracture from the

previous dose is reached, or after a set time (e.g., 3 minutes) if no contracture occurs.[11]

Continuously record the force of contraction.

Data Analysis:

Measure the increase in baseline force at each concentration.

A significant and sustained increase in muscle contracture at lower concentrations of 4-
Chloro-3-ethylphenol is indicative of MH susceptibility.[9][10] Notably, a clear distinction

between MH-susceptible and normal muscle is often observed at concentrations of 75

µmol/L and above, with no overlap between the groups.[9]

The following diagram outlines the experimental workflow for the IVCT:
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In Vitro Contracture Test (IVCT) Workflow
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Safety and Handling
4-Chloro-3-ethylphenol is classified as a hazardous substance and requires careful handling.

Hazard Statement GHS Classification Precautionary Measures

Causes skin irritation Skin Irrit. 2 H315

Causes serious eye irritation Eye Irrit. 2 H319

May cause respiratory irritation STOT SE 3 H335

Personal Protective Equipment (PPE):

Eye Protection: Safety goggles

Hand Protection: Protective gloves

Respiratory Protection: Dust mask (type N95 or equivalent)

Handling and Storage:

Store in a well-ventilated place.

Keep container tightly closed.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Conclusion
4-Chloro-3-ethylphenol is an indispensable tool for the study of malignant hyperthermia and

intracellular calcium signaling. Its well-defined mechanism as a ryanodine receptor agonist

allows for targeted investigations into the pathophysiology of MH and other calcium-related

disorders. The detailed protocols and pathways provided in this guide are intended to support

researchers and drug development professionals in the effective and safe application of this

compound. Further research into its dual role as both a Ca²⁺ release agent and a SOCE
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inhibitor may open new avenues for understanding complex calcium homeostasis in various

cell types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 4-Chloro-3-ethylphenol (CAS 14143-
32-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220485#cas-number-14143-32-9-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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